Cas no 2640962-55-4 (5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide)

• Product Name: 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide
• CAS No: 2640962-55-4
• MF: C₁₆H₂₅N₇O₃S
• MW: 395.47980093956
• CID: 5317673
• PubChem ID: 155799217
• Update Time: 2025-06-11

5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• F6798-4335
• 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide
• 2640962-55-4
• AKOS040731846
• Hexahydro-5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethylpyrrolo[3,4-c]pyrrole-2(1H)-sulfonamide

• Inchi： 1S/C16H25N7O3S/c1-20(2)27(24,25)23-8-12-6-22(7-13(12)9-23)16-14-15(17-10-18-16)21(11-19-14)4-5-26-3/h10-13H,4-9H2,1-3H3
• InChI Key： XWRKAXBANKPCDD-UHFFFAOYSA-N
• SMILES： N1(S(N(C)C)(=O)=O)CC2CN(C3=C4C(=NC=N3)N(CCOC)C=N4)CC2C1

Computed Properties

• Exact Mass: 395.17395886g/mol
• Monoisotopic Mass: 395.17395886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 105Ų

Experimental Properties

• Density: 1.53±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 602.5±65.0 °C(Predicted)
• pka: 6.98±0.10(Predicted)

Additional information on 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide

Introduction to 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide (CAS No. 2640962-55-4)

The compound 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide, identified by its CAS number 2640962-55-4, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of purine derivatives and sulfonamide functionalities, making it a promising candidate for various therapeutic applications. The presence of an octahydropyrrolo[3,4-c]pyrrole core suggests potential interactions with biological targets, while the 2-methoxyethyl substituent may enhance solubility and bioavailability.

In recent years, the development of novel heterocyclic compounds has gained considerable attention due to their diverse biological activities. The 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide structure exhibits a unique combination of aromatic and aliphatic moieties, which may contribute to its ability to modulate enzymatic pathways and receptor binding. Preliminary studies have indicated that this compound exhibits inhibitory effects on certain kinases, making it a potential lead for further investigation in oncology research.

The sulfonamide moiety is a well-known pharmacophore in medicinal chemistry, often incorporated into drugs for its ability to enhance binding affinity and metabolic stability. In the context of the 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide molecule, this group is strategically positioned to interact with target proteins, potentially leading to the development of novel therapeutic agents. The dimethylamino groups further contribute to the compound's polarity and may influence its pharmacokinetic properties.

Advances in computational chemistry have enabled more efficient screening of potential drug candidates. Molecular modeling studies on the 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide have revealed promising interactions with various biological targets, including those implicated in inflammatory diseases and neurological disorders. These simulations suggest that the compound may disrupt pathological signaling pathways by binding to key enzymes or receptors.

The synthesis of complex heterocyclic compounds like the 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide requires meticulous planning and expertise in organic chemistry. Recent innovations in synthetic methodologies have made it possible to construct such intricate molecules with greater precision and efficiency. Techniques such as transition-metal catalysis and flow chemistry have been particularly valuable in facilitating the assembly of these complex structures.

Oncological research has seen significant advancements through the development of targeted therapies. The 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide molecule shows promise as a kinase inhibitor due to its ability to selectively bind to cancer-related enzymes. Early preclinical studies have demonstrated its potential in reducing tumor growth in vitro and in vivo. These findings highlight the importance of exploring novel scaffolds for developing next-generation anticancer agents.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic entities. The 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide, with its unique structural features, represents a valuable addition to the drug discovery pipeline. Its potential applications extend beyond oncology to include inflammatory diseases and neurodegenerative conditions, where kinase inhibition may play a critical role.

In conclusion, the compound 5-[9-(2-methoxyethyl)-9H-purin-6-yl]-N,N-dimethyl-octahydropyrrolo[3,4-c]pyrrole-2-sulfonamide (CAS No. 2640962-55-4) is a promising candidate for further therapeutic development. Its innovative structure and demonstrated biological activity position it as a key player in future drug discovery efforts. As research continues to uncover new applications for this molecule, it holds significant potential for improving patient outcomes across multiple therapeutic areas.